Cas no 1428355-94-5 (1-methyl-6-oxo-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-methyl-6-oxo-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1428355-94-5
• MF: C₁₃H₁₁N₇O₂
• MW: 297.272140741348
• CID: 5907810
• PubChem ID: 71805359
• Update Time: 2025-07-14

1-methyl-6-oxo-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, 1,6-dihydro-1-methyl-6-oxo-N-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]-
• VU0548955-1
• 1-methyl-6-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-1,6-dihydropyridazine-3-carboxamide
• 1428355-94-5
• 1-methyl-6-oxo-N-(6-pyrazol-1-ylpyrimidin-4-yl)pyridazine-3-carboxamide
• AKOS024557785
• F6430-0200
• N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1-methyl-6-oxo-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C13H11N7O2/c1-19-12(21)4-3-9(18-19)13(22)17-10-7-11(15-8-14-10)20-6-2-5-16-20/h2-8H,1H3,(H,14,15,17,22)
• InChI Key： YMQODYAGWRXHEU-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=C(N3C=CC=N3)N=CN=2)=O)=NN(C)C(=O)C=C1

Computed Properties

• Exact Mass: 297.09742262g/mol
• Monoisotopic Mass: 297.09742262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-methyl-6-oxo-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,6-dihydropyridazine-3-carboxamide

Introduction to 1-methyl-6-oxo-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,6-dihydropyridazine-3-carboxamide (CAS No. 1428355-94-5)

1-methyl-6-oxo-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 1428355-94-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The structural framework of this compound incorporates multiple pharmacophoric elements, including a pyrimidine core, a pyrazole moiety, and a dihydropyridazine scaffold, which collectively contribute to its unique chemical and biological properties.

The pyrimidine moiety is a cornerstone in medicinal chemistry, frequently appearing in a wide array of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In 1-methyl-6-oxo-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,6-dihydropyridazine-3-carboxamide, the pyrimidine ring is further functionalized with an N-substituent and an oxo group at the 6-position, enhancing its potential for binding interactions. The presence of these modifications not only influences the electronic properties of the molecule but also modulates its solubility and metabolic stability, critical factors in drug design.

The pyrazole component is another key feature of this compound, contributing to its pharmacological profile. Pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. In this context, the N-substituent at the 6-position of the pyrimidine ring is linked to a pyrazolone moiety, which introduces additional hydrogen bonding capabilities and steric constraints. This structural feature is particularly relevant in designing molecules that can selectively interact with biological targets, thereby minimizing off-target effects.

The dihydropyridazine scaffold further enriches the structural complexity of 1-methyl-6-oxo-N-6-(1H-pyrazol-1-y)pyrimidin -4 -yl -1 , 6 -dihydropyridazine -3 -carboxamide. This moiety is known for its ability to modulate calcium channels and has been extensively studied in cardiovascular drugs. Its incorporation into this compound suggests potential applications in therapeutic areas where calcium signaling plays a critical role. Moreover, the carboxamide group at the 3-position introduces polarity and hydrogen bonding capacity, which can enhance binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular dynamics simulations have shown that the combination of the pyrimidine, pyrazole, and dihydropyridazine moieties allows for optimal positioning within active sites of enzymes and receptors. For instance, the oxo group at the 6-position of the pyrimidine ring has been identified as a key interaction point with certain protein targets, while the pyrazole moiety contributes to hydrophobic interactions.

The synthesis of 1-methyl -6 -oxo -N -6 -( 1 H -pyrazol -1 -yl ) pyrimidin -4 -yl -1 , 6 -dih ydrop yridazine -3-carboxamide involves multi-step organic transformations that highlight its synthetic accessibility. The use of modern catalytic methods has improved yields and reduced byproduct formation, making it feasible for large-scale production. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact. These advancements underscore the growing emphasis on sustainable practices in pharmaceutical research.

Preclinical studies have begun to explore the pharmacological potential of derivatives similar to 1428355 -94 -5. Initial findings suggest that compounds with analogous structures exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The pyrazole component has been particularly noted for its ability to modulate kinase activity, which is relevant given the central role of kinases in cellular signaling pathways. Furthermore, the dihydropyridazine scaffold shows promise in modulating ion channels, which could be beneficial in treating cardiovascular disorders.

The integration of machine learning algorithms has accelerated the discovery process by predicting novel analogs with enhanced bioactivity. By leveraging large datasets containing known bioactive molecules, researchers can identify structural features that correlate with therapeutic efficacy. This approach has already led to several promising candidates for further investigation, including modifications based on 1428355 -94 -5 that show improved potency and selectivity.

In conclusion, 1-methyl -6-o x o-N--( 1 H-p y ra z ol-l-y l ) p y rim idin e--4-y l-l , 6-dih ydro p y rid az ine--3-carboxamide (CAS No .1428355--94--5) represents a significant advancement in pharmaceutical chemistry due to its multifaceted structural features and promising biological activities . The interplay between its pyrimidine core, py ra z ole moiety,and dihydropyr idazine scaffold offers unique opportunities for drug development . As research continues , it is anticipated that derivatives o f this compound will contribute substantially to addressing unmet medical needs across various therapeutic areas . p >